ObjectiveTo evaluate the effect of SDF-based treatments following delayed bonding and surface treatment approaches on resin-dentin bonding efficiency of a universal adhesive under different application modes.MethodsMid-coronal dentin surfaces from sound third molars were randomly treated with 38% silver diamine fluoride (SDF) and/or additionally with potassium iodide (SDF/KI). Untreated dentin served as control. SDF-treated teeth were assigned to groups according to surface treatment approaches (air-abrasion and water rinsing), the application mode of a mild universal adhesive (etch-and-rinse or self-etch) and delayed bonding (immediate, 7, 15 or 30 days). Microtensile bond strength (n = 5), SEM analyses of hybrid layer formation and dentin etching patterns and dentin permeability were evaluated. Data were analyzed with factorial ANOVA.ResultsSDF-based treatments affected dentin bonding depending on application mode and surface treatment approaches (p15 days apart) potentialize mineral deposition improving caries control and service life of composite restorations.

A typical step in the electroplating of metals to polymer substrates is the preparation of a substrate surface through sulfochromic acid etching, which is well known for modifying the chemistry and morphology of the treated surfaces. While this process has existed for decades, the relative contributions of chemical interactions and mechanical interlocking towards the final adhesion are not well understood. As sulfochromic acid is toxic and hazardous to the environment and human health, understanding how this acid etching promotes adhesion, and especially what are the real contributions of chemistry and mechanics respectively, becomes critical to be able to replace this treatment with greener techniques. However, such knowledge is still ambiguous, since decoupling the chemical and morphological contributions is challenging because both effects occurred simultaneously during etching. In this study, we proposed various sample preparation strategies to address these issues. First, we minimized the etching duration to achieve similar chemistry as that after the standard etching while avoiding strong modifications in surface morphology. Second, we passivated the etched samples to ensure that most of the adhesion properties of prepared samples are from morphological effects. Results indicated that chemical contribution was critical to ensure good wetting during the electroless plating, while mechanical interlocking was the major contributor (90%) for the ultimate adhesion of electroplated copper to acrylonitrile-butadiene-styrene interfaces.

A series of thermoplastic polyurethane hot-melt adhesive formulations have been synthesized by melt blending of polyether-based thermoplastic polyurethane and different nanosilica, C5, and C9 hydrocarbon loadings. Different analyses, including FESEM, tensile strength, rotational rheometry, T-peel strength with polyester fabric, and nitrogen gas permeability, are conducted to examine the properties of the prepared adhesive formulations. The results show that the addition of 0.25 wt% of nanosilica increased the tensile properties of the polyurethane slightly and improved the T-peel strength with the polyester fabric. On the other hand, adding 5 wt% of C5 hydrocarbon tackifier reduced the tensile properties a bit, reduced the storage and loss modulus, and increased the T-peel strength with the polyester fabric. On the other hand, adding the C9 tackifier reduced the tensile strength more than the counterpart formulation including C5, reduced the storage and loss modulus and increased the T-peel strength. A noteworthy result was that the addition of nanosilica in the presence of C5 or C9 tackifiers lowered the loss and storage modulus and complex viscosity Adhesive formulation with 5 wt% of C5 tackifier has the highest average and maximum peel strength with about 20 and 35% higher strength than neat TPU.

During a typical process of silicon wafer dicing, UV-induced peelable adhesive tape is usually required to fix the wafer to ensure smooth dicing. After dicing, the adhesion strength of the tape is greatly reduced by UV irradiation to make the diced chips easy to pick up. As the wafers become thinner, the UV-induced peelable adhesive with higher peeling performance and lower residual adhesive is required. To meet the above requirements, this work presented two major improvements to the conventional UV-induced peelable adhesives. The first improvement was that the unsaturated photo-initiator 4-acryloyloxy benzophenone (ABP) was incorporated into the acrylic copolymer chain. The second improvement was developing a soybean oil based urethane acrylate oligomer (SOP-PUB-PETA) with a dual curable function (UV-induced polymerization and the addition reaction of NCO groups with OH groups) containing more cross-linking sites. A new UV-induced peelable adhesive for silicon wafer dicing was prepared by mixing ABP-containing acrylic copolymer, SOP-PUB-PETA and PETA in an appropriate proportion. Before UV curing, the NCO groups of SOP-PUB-PETA and the hydroxyl groups of ABP-containing acrylic copolymer were reacted to form a network UV-curable pressure sensitive adhesive (PSA). Under the optimal condition, the 180° peel strength of this PSA before UV curing was above 25 N/25 mm. After UV curing, a fully cross-linked adhesive film was formed and the 180° peel strength was sharply decreased to 0.03 N/25 mm. The residual adhesive was little.

There is an increasing demand for high-performance adhesive joints in the fields of aerospace, civil engineering and automobile engineering. However, stress concentrations at the edge of adhesive joints could result in pre-failure and make the joints unreliable. In this work, functionally graded adhesives (FGA) are utilized to solve the above-mentioned issues. We incorporate graphene nanoplatelets (GNP) into the epoxy resin to produce composite adhesives with high modulus. These high-modulus adhesives, together with neat epoxy with medium-modulus, are placed in the center and edge of the bondline respectively, to create a modulus gradient. The as-produced FGA joints deliver superior mechanical performances over the mono adhesive joints, and highly tunable properties could be achieved by adjusting the relative sizes of the high-modulus and medium-modulus regions. For example, the FGA with the lateral size of high-modulus edge region: medium-modulus center region: high-modulus edge region of 1:3:1 exhibit significant 210.1%, 350%, and 1118.58% improvements in failure load, elongation at break and toughness, respectively. Such exceptional mechanical properties of FGA come from the rearranged stress distributions at the overlap. According to the numerical analysis, the gradient modulus in FGA can effectively decline the peel stress concentrations. In addition, based on the linear elastic material models for adhesive and adherends, it is found that the stress concentrations at the edge of the overlap could be suppressed by the medium-modulus region, while the GNP reinforced high-modulus region mainly provide load-bearing capacity of the joints, resulting in delayed adhesive joints failure.

Despite several experimental, analytical, and numerical attempts to evaluate the hygrothermal impacts of the metal and composite adherents, the effects of hygrothermal effects on the adhesively bonded 3D-printed component have not been sufficiently investigated in the literature. With this motivation, this work aims to experimentally investigate the mechanical strength of adhesively bonded 3D-printed joints under hygrothermal conditions. To accomplish this goal, the joints having different surfaces and adhesive types were subjected to different durations. Taguchi L16 (42 × 21) orthogonal array was chosen as the experimental plan, and the single lap shear tests were conducted to evaluate the effects of the parameters on the joint strength. Polylactic acid (PLA) was used as adherends, and the adherends were manufactured by fused deposition modeling technique. Analysis of variance (ANOVA) was conducted to identify the correlations between variables, and also regression analysis is performed to show the suitability of experimental measurements. The results revealed that the adhesive type is the most influential parameter (60.76%) on single lap strength, followed by aging duration (23.62%), whereas the surface pattern (1.85%) shows no significant influence. The optimal set of parameters and levels is found as Loctite EA 9466 adhesive, 45° surface pattern, and no aging duration. The current study also revealed that the Taguchi method demonstrated its reliability as a predictive tool for assessing joint strength in hygrothermal environments.

To deepen the research on the surface treatment technology of bonding matrix of composite materials, carbon fiber reinforced polymer (CFRP) was selected as the research object, and the research status at home and abroad were reviewed from three aspects: matrix characteristics, durability and bonding and stripping effect before and after surface treatment. Because of the effects of existing surface treatments on the surface roughness, surface wettability, surface morphology, fatigue characteristics, shear strength, and tensile section morphology of CFRP, the influence mechanism of surface treatments on the bonding properties of CFRP was summarized, and the future research focus and direction prospected. The results show that the bonding effect depends on the good mechanical interlocking and adsorption/chemical bonding between the adhesive and CFRP surface. The surface treatment can remove the surface pollutants of CFRP, optimize the surface topography characteristics, and enhance the spreading ability of the adhesive on the substrate surface, thereby enhancing the bonding ability between CFRP and the adhesive. The combination of different surface treatments can significantly improve the preparation quality of the CFRP surface, and avoid the defects of the single surface treatment itself to a certain extent. The surface treatment technology of the bonding matrix is developing in the direction of precision, refinement, and accuracy.

Rational design of environmentally friendly and sustainable bio-based wood adhesives is of great significance to people's health, environmental protection, high value-added utilization of crop resources and national economic development. In this work, we develop new cellulose-based wood adhesives and explore the differences in the spatial structure of branched polyamines and linear binary amines after cross-linking with dialdehyde cellulose (DAC). The bio-based wood adhesives DAC-2N (adhesives obtained from the reaction of DAC with diethylenetriamine) and DAC-3N (adhesives obtained from the reaction of DAC with tris(2-aminoethyl)amine) are prepared by the cross-linking reaction between DAC and linear amines (2N)/branched amines (3N). The effects of spatial cross-linking degree, mass ratio of amine to DAC and solid content of adhesives on the bonding performance are systematically studied, and the mechanical properties of wood specimens are also tested by universal mechanical tests. Results show that the best formulation of DAC adhesive is a 1:1 mass ratio of DAC to 3N, and the optimal solid content is 40%. Compared with the pristine DAC adhesive, the dry bonding strength of the DAC-3N adhesive increased by 103% from 1.35 MPa to 2.74 MPa, and the wet bonding strength increased from 0 MPa to 1.81 MPa. DAC-3N adhesive with dense network structure has stronger glue and water-proof properties than DAC-2N adhesive, and the shear strength test of the three plywood shows the failure mode of the substrate rather than the failure mode of bonding or cohesion. Therefore, this study might offer a prospective strategy for future research, especially the rational design and potential application of bio-based adhesives with branched structure.

The bonding potential of as-printed additively manufactured stainless steel is largely unknown, and the use of additional hierarchical bio-inspired surface texture has not yet been explored or characterized. In this study, it is demonstrated with the use of Selective Laser Melting (SLM) that a hierarchy of three surface features at different length scales can greatly improve the shear strength of metal-metal adhesive joints. The intrinsic stochastic texture of the SLM as-printed surface showed a high contact angle and a mixed failure with a dominance of adhesive failure. However, enhancing the as-printed surface with the Tree Frog (TF) and Fish Scale (FS) bio-inspired textures produced super-wetting surfaces, significantly improving the shear strength due to the synergistic effect of mechanical interlocking and physical adsorption adhesion mechanisms, resulting in mixed failure. The results indicated that the interfacial bonding performance was in line with the super-wetting behavior and was higher for the samples with a hierarchy of three surface features. The highest increase in bond strength was found for the tree frog hierarchical hexagonal texture (+70% compared to the as-printed texture). In contrast, abrasion of the as-printed surface with P1000-grit paper significantly reduced the surface roughness and increased the water contact angle, resulting in the lowest shear strength.

Polypropylene (PP) tape by tape fabric was modified with atmospheric pressure non-thermal plasma (APNTP) for improved hydrophilicity and adhesion to polyurethane (PU) coating. The major drawback of plasma surface modification is “ageing” of the modified surface with respect to time. In this study polypropylene fabric was subjected to atmospheric plasma treatment and its effect on adhesion properties of plasma treated and polyurethane (PU) coated fabric was studied with respect to ageing behaviour up to 4 weeks. Helium plasma treated and coated PP fabrics showed significant improvement in the adhesion strength as compared to untreated samples. Power and time of the plasma were found to be the most effective parameters for adhesion improvement of the coated fabric. Surface morphological changes were analysed using scanning electron microscope (SEM). Change in surface chemistry was also analysed by Attenuated Total Reflection- Fourier Transform Infrared Spectroscopy (ATR-FTIR) and X-ray Photoelectron Spectroscopy (XPS). Contact angle measurements were carried out to analyse changes in surface wettability and surface free energy was determined. Changes in adhesion strength with respect to ageing time was analysed by statistical significance ANOVA test and found to be stable up to three weeks when PP samples were treated with optimised plasma processing parameters.